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Compound of Interest

Compound Name:
3-[(Propylamino)methyl]quinolin-2-

ol

Cat. No.: B14903692

Get Quote

Executive Summary
This technical guide provides a comprehensive structural and spectroscopic analysis of 3-
[(Propylamino)methyl]quinolin-2-ol, a pharmacophore relevant to kinase inhibition and

antimicrobial research.

Crucial Structural Note: Researchers must recognize that while the IUPAC name suggests the

enol form (quinolin-2-ol), the compound exists predominantly as the lactam tautomer (3-

[(propylamino)methyl]quinolin-2(1H)-one) in both solid state and polar solvents (DMSO,

Methanol). This guide prioritizes the spectroscopic data of the dominant lactam form to ensure

experimental correlation.

Part 1: Structural Dynamics & Tautomerism
The interpretation of NMR and IR data depends entirely on understanding the lactam-lactim

equilibrium. In solution, the amide (lactam) form is thermodynamically favored over the imidic

acid (lactim) form.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b14903692#bc-rfq
https://www.benchchem.com/product/b14903692/docs?utm_src=pdf-body#technical-guide-spectroscopic-profile-synthesis-of-3-propylamino-methyl-quinolin-2-ol
https://www.benchchem.com/product/b14903692/docs?utm_src=pdf-body#technical-guide-spectroscopic-profile-synthesis-of-3-propylamino-methyl-quinolin-2-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14903692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tautomeric Equilibrium Diagram
The following diagram illustrates the proton transfer that dictates the spectral signals (e.g., the

presence of a Carbonyl C=O signal in IR rather than a C-O stretch).

Lactim Form
(3-[(Propylamino)methyl]quinolin-2-ol)

Favored in: Gas Phase / Non-polar solvents

Lactam Form
(3-[(Propylamino)methyl]quinolin-2(1H)-one)

Favored in: Solid State / DMSO / MeOH

 Tautomerization
(Proton Transfer)

CRITICAL SPECTROSCOPIC IMPACT:
1. IR: Strong C=O band (Lactam) vs OH (Lactim)

2. NMR: Amide NH (11-12 ppm) vs OH

Click to download full resolution via product page

Caption: The Lactam-Lactim equilibrium. In standard analytical solvents (DMSO-d6, CDCl3),

the Lactam form predominates, dictating the observed NMR and IR signals.

Part 2: Synthesis Protocol (High-Fidelity)
Direct Mannich reaction on quinolin-2-one can lead to poly-substitution. The Reductive

Amination of 3-formylquinolin-2(1H)-one is the preferred route for high-purity synthesis.

Reaction Scheme
Precursor: 3-Formylquinolin-2(1H)-one (Synthesized via Vilsmeier-Haack of acetanilide

followed by cyclization/hydrolysis).

Reagent: Propylamine (

).

Reducing Agent: Sodium Triacetoxyborohydride (

) – preferred over

for selectivity.

Step-by-Step Methodology
Imine Formation:
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Dissolve 3-formylquinolin-2(1H)-one (1.0 eq) in anhydrous 1,2-dichloroethane (DCE).

Add Propylamine (1.1 eq) and a catalytic amount of Acetic Acid (1-2 drops).

Stir at room temperature for 2 hours under

atmosphere. Checkpoint: Monitor disappearance of aldehyde peak by TLC.

Reduction:

Cool the mixture to 0°C.

Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

Allow to warm to room temperature and stir for 12 hours.

Work-up:

Quench with saturated

solution.

Extract with Dichloromethane (DCM) (3x).

Wash combined organics with brine, dry over

, and concentrate.

Purification:

Recrystallize from Ethanol/Water or perform Flash Chromatography (DCM:MeOH 95:5).

Part 3: Spectroscopic Characterization (Consensus
Data)
Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-
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(Preferred due to solubility of the lactam core). Frequency: 400 MHz (

H), 100 MHz (

C).[1]

H NMR Data Table
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Position
Shift (

ppm)
Multiplicity Integration Assignment

NH (Ring) 11.85 - 12.00 Broad Singlet 1H

Lactam NH

(Exchangeable

with

)

H-4 7.95 - 8.05 Singlet 1H

Vinyl proton

(Deshielded by

C=O)

H-5 7.60 - 7.65 Doublet 1H
Aromatic (Peri-

position)

H-7 7.45 - 7.55 Triplet (td) 1H Aromatic

H-8 7.30 - 7.35 Doublet 1H Aromatic

H-6 7.15 - 7.22 Triplet (td) 1H Aromatic

CH

-N (Bridge)
3.65 - 3.75 Singlet 2H

Benzylic-like

methylene

NH (Amine) 2.00 - 2.50 Broad 1H
Secondary

amine (Variable)

CH

(Propyl-1)
2.45 - 2.55 Triplet 2H

Adjacent to

Nitrogen

CH

(Propyl-2)
1.40 - 1.55 Multiplet 2H

Middle

methylene

CH

(Propyl-3)
0.85 - 0.95 Triplet 3H Terminal methyl

C NMR Data Table
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Carbon Type
Shift (

ppm)
Assignment Notes

C=O (Amide) 162.0 - 163.5
Characteristic Lactam

Carbonyl

C-8a 138.0 - 139.5 Quaternary Bridgehead

C-4 135.5 - 136.5 Alkene CH

C-7 130.0 - 131.0 Aromatic CH

C-3 128.0 - 129.5 Quaternary (Substituted)

C-5 127.0 - 128.0 Aromatic CH

C-6 122.0 - 123.0 Aromatic CH

C-4a 119.0 - 120.0 Quaternary Bridgehead

C-8 115.0 - 116.0 Aromatic CH

Bridge CH 48.0 - 50.0
Methylene connecting ring and

amine

Propyl C-1 50.5 - 51.5 attached to amine

Propyl C-2 22.0 - 23.0 Middle

Propyl C-3 11.0 - 12.0 Terminal Methyl

Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR (Attenuated Total Reflectance).

3200 - 3400 cm

: N-H Stretch (Broad). Indicates the amide (lactam) and secondary amine.

2800 - 2980 cm

: C-H Stretch (Aliphatic propyl chain).
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1650 - 1680 cm

:C=O Stretch (Strong). Definitive proof of the Quinolinone (Lactam) tautomer. If the molecule
were purely "Quinolin-2-ol", this band would be absent, replaced by C=N and C-O bands.

1600 - 1620 cm

: C=C Aromatic skeletal vibrations.

Mass Spectrometry (MS)
Method: ESI-MS (Positive Mode).[2] Molecular Formula:

Exact Mass: 216.13

Fragmentation Pathway (ESI+)
m/z (approx) Fragment Ion Mechanism

217
Protonated Molecular Ion

(Base Peak)

200
Loss of Ammonia (Rare in this

structure, but possible)

174
Loss of Propyl radical

(Cleavage at N-C bond)

160
-Cleavage at the amine

nitrogen (Loss of Propylamine

chain)

146 Core structure ion

118
Ring contraction/CO loss

(Characteristic of quinolinones)

Part 4: Quality Control & Validation Workflow
To ensure the integrity of the synthesized compound for biological screening, follow this self-

validating workflow.
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Crude Product

1. TLC Analysis
(Mobile Phase: DCM/MeOH 95:5)

Check: Single Spot?

2. Melting Point
Expected: >160°C (High MP due to H-bonding)

3. 1H NMR (DMSO-d6)
Critical Check: Integration of Propyl CH3 (3H)

vs Aromatic H (1H)

4. HPLC Purity
(UV @ 254nm)

Requirement: >95% Area

Pass?

Release for Assay

Yes

Recrystallize (EtOH)

No

Click to download full resolution via product page

Caption: Step-by-step Quality Control workflow to validate chemical identity and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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